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Abstract
This technical guide provides a comprehensive overview of the solubility characteristics of 2-
Cyano-3-hydroxypyridine, a key intermediate in pharmaceutical synthesis. Due to a lack of

extensive publicly available quantitative data on its solubility in various organic solvents, this

document focuses on presenting the known solubility information and provides detailed

experimental protocols for its determination. This guide is intended to equip researchers and

drug development professionals with the necessary tools to assess the solubility of 2-Cyano-3-
hydroxypyridine in relevant solvent systems, aiding in process development, formulation, and

purification strategies.

Introduction
2-Cyano-3-hydroxypyridine is a pivotal building block in the synthesis of a range of

pharmaceutically active compounds. Its solubility in different organic solvents is a critical

parameter that influences reaction kinetics, yield, purification methods such as recrystallization,

and the formulation of final drug products. A thorough understanding of its solubility profile is

therefore essential for efficient and scalable chemical processes.

This guide summarizes the currently available solubility data for 2-Cyano-3-hydroxypyridine
and provides a detailed, adaptable experimental protocol for researchers to determine its

solubility in solvents of interest.
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Physicochemical Properties of 2-Cyano-3-
hydroxypyridine
A summary of the key physicochemical properties of 2-Cyano-3-hydroxypyridine is presented

in Table 1.

Table 1: Physicochemical Properties of 2-Cyano-3-hydroxypyridine

Property Value Reference

Molecular Formula C₆H₄N₂O [1]

Molecular Weight 120.11 g/mol [1]

Melting Point 211-212 °C (decomposes) [2]

Water Solubility 66 g/L (at 20 °C) [2]

Appearance
White to almost white

powder/crystal

Solubility Data
Quantitative solubility data for 2-Cyano-3-hydroxypyridine in a broad range of organic

solvents is not readily available in published literature. However, some qualitative data and its

solubility in water have been reported. This information is summarized in Table 2. The lack of

comprehensive data necessitates experimental determination for specific applications.

Table 2: Known Solubility of 2-Cyano-3-hydroxypyridine
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Solvent
CAS
Number

Type Solubility
Temperatur
e (°C)

Reference

Water 7732-18-5 Polar Protic 66 g/L 20 [2]

Dimethyl

Sulfoxide

(DMSO)

67-68-5 Polar Aprotic
Sparingly

Soluble
Not Specified

Methanol 67-56-1 Polar Protic
Slightly

Soluble
Not Specified

The polar nature of 2-Cyano-3-hydroxypyridine, conferred by the hydroxyl, cyano, and

pyridine nitrogen groups, suggests a higher affinity for polar solvents. This is consistent with its

substantial water solubility and slight solubility in methanol. Its limited solubility in non-polar

organic solvents can be inferred from its structure.

Experimental Protocol for Solubility Determination
The following section details a generalized protocol for the experimental determination of the

solubility of 2-Cyano-3-hydroxypyridine in organic solvents. The equilibrium shake-flask

method is described, which is a reliable technique for determining thermodynamic solubility.

Materials and Equipment
2-Cyano-3-hydroxypyridine (purity >98%)

Selected organic solvents (analytical grade)

Scintillation vials or flasks with screw caps

Orbital shaker or magnetic stirrer with temperature control

Analytical balance (± 0.1 mg)

Syringe filters (0.22 µm, solvent-compatible)

High-Performance Liquid Chromatography (HPLC) system with a suitable detector (e.g., UV-

Vis) or a UV-Vis spectrophotometer
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Volumetric flasks and pipettes

Experimental Workflow
The general workflow for determining the solubility of 2-Cyano-3-hydroxypyridine is depicted

in the following diagram.
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Caption: Experimental workflow for solubility determination.
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Detailed Procedure
Preparation of Saturated Solution:

Add an excess amount of 2-Cyano-3-hydroxypyridine to a vial containing a known

volume of the selected organic solvent. The excess solid is crucial to ensure that

equilibrium with the solid phase is achieved.

Seal the vials tightly to prevent solvent evaporation.

Equilibration:

Place the vials on an orbital shaker or use a magnetic stirrer in a temperature-controlled

environment (e.g., 25 °C).

Agitate the samples for a sufficient time to reach equilibrium. This can range from 24 to 72

hours. It is advisable to test different time points to ensure equilibrium has been reached.

Sample Collection and Preparation:

After equilibration, cease agitation and allow the excess solid to sediment.

Carefully withdraw a sample of the supernatant using a syringe and immediately filter it

through a solvent-compatible 0.22 µm syringe filter to remove any undissolved solid

particles.

Accurately dilute the filtered solution with a suitable solvent to a concentration within the

linear range of the analytical method.

Quantification:

Analyze the diluted samples using a validated analytical method, such as HPLC or UV-Vis

spectrophotometry.

Prepare a calibration curve using standard solutions of 2-Cyano-3-hydroxypyridine of

known concentrations.
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Determine the concentration of 2-Cyano-3-hydroxypyridine in the diluted samples by

interpolating from the calibration curve.

Calculation of Solubility:

Calculate the solubility of 2-Cyano-3-hydroxypyridine in the organic solvent, taking into

account the dilution factor. The solubility can be expressed in various units, such as g/L,

mg/mL, or mol/L.

Factors Influencing Solubility
The solubility of 2-Cyano-3-hydroxypyridine in a given solvent is influenced by several

factors, primarily the physicochemical properties of both the solute and the solvent, as well as

external conditions like temperature. The logical relationship between these factors is illustrated

below.

2-Cyano-3-hydroxypyridine Properties Solvent Properties

Intermolecular Interactions
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Caption: Factors influencing the solubility of 2-Cyano-3-hydroxypyridine.
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Conclusion
While comprehensive quantitative solubility data for 2-Cyano-3-hydroxypyridine in organic

solvents remains to be fully elucidated in the public domain, this guide provides the available

information and, more importantly, a robust experimental framework for its determination. The

provided protocol for the shake-flask method offers a reliable means for researchers to

generate the specific solubility data required for their work. Understanding the interplay of

solute and solvent properties, as outlined, will further aid in the rational selection of solvents for

the synthesis, purification, and formulation of this important pharmaceutical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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